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Compound of Interest

Compound Name: 3,4-Difluorobenzaldehyde

Cat. No.: B020872

An In-depth Technical Guide to 3,4-
Difluorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3,4-Difluorobenzaldehyde (CAS No.
34036-07-2), a key intermediate in organic synthesis. Its unique electronic properties,
stemming from the two fluorine substituents on the aromatic ring, make it a valuable building
block in the development of pharmaceuticals, agrochemicals, and advanced materials.[1]

Core Properties

3,4-Difluorobenzaldehyde is a colorless to light yellow liquid at room temperature.[1] The
fluorine atoms significantly influence the reactivity of both the aromatic ring and the aldehyde
functional group, making it a versatile reagent in various chemical transformations.[1]

Physical and Chemical Properties

The fundamental physical and chemical data for 3,4-Difluorobenzaldehyde are summarized
below. This data is essential for reaction planning, safety assessments, and purification
procedures.
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Property Value Source(s)
Molecular Formula C7HaF20 [1112][3]
Molecular Weight 142.10 g/mol [11[2][3]
Appearance Colorless to light yellow liquid [1]

Density 1.288 g/mL at 25 °C [1112]

- ) 80-82 °C at 22.7 hPa; 53-55
Boiling Point [1114]
°C at 15 mmHg

Flash Point 69 °C (156.2 °F) - DIN 51758 [2]
Refractive Index n20/D 1.500 [1][2]
CAS Number 34036-07-2 [11[2][3]

Spectroscopic Data

Spectroscopic analysis is critical for structure confirmation and purity assessment. Key spectral
data are available from various sources.

Technique Data Highlights Source(s)
Spectra available for

1H NMR [3][5]
reference.

15C NMR Spectra available for BIEI7]
reference.

Data available for molecular
Mass Spectrometry ] ] ) [5]
weight confirmation.

Spectra available for functional
Infrared (IR) ) o [5]18]
group identification.

Synthesis and Experimental Protocols

The synthesis of 3,4-Difluorobenzaldehyde can be achieved through several routes. The
selection of a specific method often depends on the availability of starting materials, desired
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scale, and safety considerations.

Grignard Exchange Reaction (High-Yield Method)

A common and effective method involves a Grignard exchange reaction, which avoids the
issues associated with the direct formation of a Grignard reagent from 3,4-
difluorobromobenzene.[9][10]

Reaction Scheme:

Preparation of Isopropylmagnesium Chloride (Grignard Reagent).

Grignard exchange reaction between 3,4-difluorobromobenzene and isopropylmagnesium
chloride.

Formylation of the resulting aryl Grignard reagent with N,N-Dimethylformamide (DMF).

Aqueous workup and purification.

Detailed Experimental Protocol:

o Step 1: Grignard Reagent Preparation: Magnesium turnings, a crystal of iodine, and
tetrahydrofuran (THF) are added to a nitrogen-flushed, flame-dried flask.[9] A small amount
of 2-chloropropane is added to initiate the reaction. The remaining 2-chloropropane,
dissolved in THF, is then added dropwise while maintaining a controlled temperature (e.g.,
30-40°C) to form isopropylmagnesium chloride.[10]

e Step 2: Grignard Exchange and Formylation: The prepared Grignard reagent is cooled to a
low temperature (0-10°C).[9][10] A solution of 3,4-difluorobromobenzene in THF is then
added dropwise.[9][10] After the exchange is complete, a solution of N,N-Dimethylformamide
(DMF) in THF is added dropwise at the same low temperature.[9][10]

o Step 3: Workup and Purification: The reaction is quenched by the slow addition of water,
followed by acidification with hydrochloric acid to a pH of approximately 4.[4] The product is
then extracted with a suitable organic solvent (e.g., toluene).[4] The combined organic layers
are washed with brine, dried, and concentrated under reduced pressure.[4] The crude
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product is purified by vacuum distillation to yield 3,4-Difluorobenzaldehyde with high purity
(>99.5%).[4]

Starting Materials

Synthesis Protocol Final Product

Grignard Exchange
(0-10 °C)

Formylation
(0-10°C)

Aqueous Workup
(HCI Quench)

Extraction & Purification
(Vacuum Distillation)

g Prepare Grignard Reagent
Mg, 2-Chloropropane, THF =—% (Isopropylmagnesium Chloride)

a 3.4-Difluorobenzaldehyde

Click to download full resolution via product page

Caption: High-yield synthesis workflow for 3,4-Difluorobenzaldehyde.

Friedel-Crafts Type Reaction

An alternative method involves the direct formylation of 1,2-difluorobenzene.[11]
Detailed Experimental Protocol:

e A mixture of 1,2-difluorobenzene and anhydrous aluminum chloride in methylene chloride is
cooled in an ice bath.[11]

» Dichloromethyl methyl ether is added dropwise, leading to a vigorous evolution of HCI gas.
[11]

 After the addition, the mixture is stirred at room temperature and then quenched by
decanting into ice water.[11]
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e The organic layer is separated, washed with a saturated potassium carbonate solution until
neutral, dried over magnesium sulfate, and distilled to yield the final product.[11]

Applications in Drug Development and Organic
Synthesis

3,4-Difluorobenzaldehyde is a crucial building block in medicinal chemistry and organic
synthesis due to the enhanced reactivity conferred by its fluorine substituents.[1]

o Pharmaceutical Intermediate: It serves as a key intermediate in the synthesis of various
pharmaceuticals, including anti-cancer and anti-inflammatory agents.[1] The presence of
fluorine can improve metabolic stability, binding affinity, and bioavailability of the final drug
molecule.

» Agrochemical Synthesis: The compound is used in the creation of advanced pesticides and
herbicides.[1]

» Material Science: It is employed in formulating specialty polymers and fluorescent dyes.[1]

¢ Organic Synthesis: Its electrophilic nature is exploited in reactions like aldol condensations
and Wittig reactions to build complex molecular architectures.[1][12] For example, it has
been used in the synthesis of 3-benzylidene 20,29-dihydrobetulinic acid derivatives, which
have been investigated as potential anti-angiogenic agents.[13]

(3,4-Difluorobenzaldehyde)
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Caption: Key application areas of 3,4-Difluorobenzaldehyde.

Safety and Handling

Proper handling of 3,4-Difluorobenzaldehyde is essential in a laboratory or industrial setting.
It is classified as a combustible liquid and can cause skin and serious eye irritation.[2][3][14]

e Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H317 (May
cause an allergic skin reaction), H319 (Causes serious eye irritation), H412 (Harmful to
aquatic life with long lasting effects).[2]

e Precautionary Measures:

o Wear appropriate personal protective equipment (PPE), including gloves and eye/face
protection.[2][14]

o Use only in a well-ventilated area.[14]

o Keep away from heat, sparks, open flames, and hot surfaces.[14][15]

o Store in a cool, dry, and well-ventilated place with the container tightly closed.[14][15]
 In case of fire: Use carbon dioxide, dry chemical, or foam for extinction.[14]

» Disposal: Dispose of contents and container to an approved waste disposal plant.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. chemimpex.com [chemimpex.com]

e 2. 3,4-Difluorobenzaldehyde 97 34036-07-2 [sigmaaldrich.com]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b020872?utm_src=pdf-body
https://www.benchchem.com/product/b020872?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/product/aldrich/265160
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Difluorobenzaldehyde
https://www.fishersci.com/store/msds?partNumber=AC271300050&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/product/aldrich/265160
https://www.sigmaaldrich.com/SG/en/product/aldrich/265160
https://www.fishersci.com/store/msds?partNumber=AC271300050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC271300050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC271300050&countryCode=US&language=en
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-CN-Site/en_US/-/CNY/ShowDocument-File?ProductSKU=MDA_CHEM-814714&DocumentType=MSD&DocumentId=814714_SDS_CY_EN.PDF&DocumentUID=573273&Language=EN&Country=CY&Origin=PDP&Display=inline
https://www.fishersci.com/store/msds?partNumber=AC271300050&countryCode=US&language=en
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-CN-Site/en_US/-/CNY/ShowDocument-File?ProductSKU=MDA_CHEM-814714&DocumentType=MSD&DocumentId=814714_SDS_CY_EN.PDF&DocumentUID=573273&Language=EN&Country=CY&Origin=PDP&Display=inline
https://www.fishersci.com/store/msds?partNumber=AC271300050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC271300050&countryCode=US&language=en
https://www.benchchem.com/product/b020872?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/27241
https://www.sigmaaldrich.com/SG/en/product/aldrich/265160
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

3. 3,4-Difluorobenzaldehyde | C7TH4F20 | CID 588088 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. echemi.com [echemi.com]

5. 3,4-Difluorobenzaldehyde(34036-07-2) 1H NMR spectrum [chemicalbook.com]
6. spectrabase.com [spectrabase.com]

7. spectrabase.com [spectrabase.com]

8. 3,4-Difluorobenzaldehyde, 96% | Fisher Scientific [fishersci.ca]

9. CN105859536B - A kind of preparation method of 3,4- difluorobenzaldehydes - Google
Patents [patents.google.com]

10. Method for preparing 3, 4-difluorobenzaldehyde - Eureka | Patsnap
[eureka.patsnap.com]

11. Synthesis routes of 3,4-Difluorobenzaldehyde [benchchem.com]
12. ossila.com [ossila.com]

13. 3,4-Difluorobenzaldehyde 97 34036-07-2 [sigmaaldrich.com]
14. fishersci.com [fishersci.com]

15. merckmillipore.com [merckmillipore.com]

To cite this document: BenchChem. [Physical and chemical properties of 3,4-
Difluorobenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020872#physical-and-chemical-properties-of-3-4-
difluorobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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